Cas no 358731-92-7 (Tetrabutylstannane-d36)

• Product Name: Tetrabutylstannane-d36
• CAS No: 358731-92-7
• MF: C₁₆H₃₆Sn
• MW: 383.388865470886
• CID: 303243
• PubChem ID: 71309049
• Update Time: 2025-05-23

Tetrabutylstannane-d36 Chemical and Physical Properties

Names and Identifiers

• Stannane,tetra(butyl-d9)- (9CI)
• Tetrabutylstannane-d36
• Tetrabutylstannane-d
• TETRABUTYLTIN(IV)-D36
• TETRA-N-BUTYL-D36-TIN
• DTXSID801310973
• Tetrabutyl-d36-tin, >=98 atom % D, >=98% (CP)
• tetrakis(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)stannane
• D99356
• Stannane, tetra(butyl-d9)-
• 358731-92-7

• Inchi： 1S/4C4H9.Sn/c4*1-3-4-2;/h4*1,3-4H2,2H3;/i4*1D2,2D3,3D2,4D2;
• InChI Key： AFCAKJKUYFLYFK-RELSAODYSA-N
• SMILES： [Sn](C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 384.409867g/mol
• Monoisotopic Mass: 384.409867g/mol
• Isotope Atom Count: 36
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.165 g/mL at 25 °C
• Boiling Point: 145 °C(lit.)
• Flash Point: 107 °C

Tetrabutylstannane-d36 Security Information

• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： 35-36/37/39-45-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds Tetraorganotin compounds

Additional information on Tetrabutylstannane-d36

Introduction to Tetrabutylstannane-d36 (CAS No. 358731-92-7)

Tetrabutylstannane-d36, chemically known as tetrabutyltin deuteride, is a specialized organotin compound with the molecular formula C₁₆H₃₆TiD₄. This deuterated derivative of tetrabutyltitanate finds significant applications in various fields of chemical research, particularly in synthetic organic chemistry and materials science. The compound is characterized by its high purity and stability, making it an invaluable reagent in cross-coupling reactions and polymer synthesis.

The use of deuterated compounds, such as Tetrabutylstannane-d36, has gained prominence in recent years due to their role in reducing background noise in NMR spectroscopy. This property is particularly crucial in the pharmaceutical industry, where precise structural elucidation of complex molecules is essential. The deuterated version of tetrabutylstannane offers a unique advantage by providing high-resolution NMR spectra, which aids in the accurate determination of molecular structures and dynamics.

In the realm of organic synthesis, Tetrabutylstannane-d36 serves as an effective catalyst in the preparation of various organic intermediates. Its reactivity in Grignard-type reactions and its ability to facilitate the formation of carbon-carbon bonds make it a preferred choice for synthetic chemists. Recent studies have highlighted its role in the synthesis of biologically active compounds, where its controlled reactivity ensures high yields and minimal side products.

The compound's stability under various reaction conditions further enhances its utility. Unlike some organotin reagents that degrade under heat or light, Tetrabutylstannane-d36 remains robust, allowing for longer reaction times and higher reproducibility. This stability is particularly beneficial in industrial-scale synthesis, where consistency and efficiency are paramount.

Advancements in materials science have also demonstrated the importance of Tetrabutylstannane-d36 in the development of novel polymers. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, properties that are critical for applications in aerospace and automotive industries. Researchers have reported significant improvements in polymer performance when using this deuterated organotin compound, underscoring its versatility.

The environmental impact of using deuterated compounds has been a topic of interest. While traditional organotin reagents have raised concerns due to their toxicity, Tetrabutylstannane-d36 offers a greener alternative. Its degradation products are less harmful, making it an environmentally friendly choice for industrial applications. This aligns with the growing global emphasis on sustainable chemistry practices.

In conclusion, Tetrabutylstannane-d36 (CAS No. 358731-92-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in enhancing NMR spectroscopy resolution, facilitating organic synthesis, improving polymer properties, and promoting sustainable chemistry practices highlights its importance in modern research and industry. As scientific understanding advances, the potential uses for this compound are likely to expand even further.